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Compound of Interest

Compound Name: Cadusafos

Cat. No.: B021734 Get Quote

Executive Summary: Cadusafos is an organophosphate nematicide and insecticide used to

control soil-borne pests. As with other compounds in its class, its primary mechanism of action

is the potent inhibition of the enzyme acetylcholinesterase (AChE). This mode of action is not

specific to target pests and results in broad-spectrum toxicity to a wide range of non-target

organisms, including mammals, birds, fish, aquatic invertebrates, and soil fauna. This technical

guide provides a consolidated overview of the toxicological effects of Cadusafos on these

organisms, presenting quantitative toxicity data, outlining standard experimental

methodologies, and visualizing key pathways and processes. The data compiled herein

demonstrate that Cadusafos is highly toxic to most non-target species, necessitating careful

consideration in environmental risk assessments.

Introduction
Cadusafos, with the chemical name O-ethyl S,S-bis(1-methylpropyl) phosphorodithioate, is a

systemic insecticide and nematicide.[1][2] It is primarily used in agriculture to control parasitic

nematodes and soil insects in crops such as bananas and potatoes.[3][4] Due to its biological

activity, the potential for adverse effects on non-target organisms that inhabit or interact with

treated environments is a significant concern. Understanding the toxicological profile of

Cadusafos is therefore critical for researchers, scientists, and regulatory professionals to

conduct accurate environmental risk assessments and to develop strategies that mitigate

unintended ecological harm. This guide synthesizes available data on the toxicity of

Cadusafos across various non-target species.
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Mechanism of Action: Acetylcholinesterase
Inhibition
The primary toxicological action of Cadusafos in both target and non-target organisms is the

inhibition of acetylcholinesterase (AChE).[2][5] AChE is a critical enzyme that terminates nerve

impulses at cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine (ACh).[6][7]

As an organophosphate, Cadusafos phosphorylates the serine hydroxyl group at the active

site of AChE.[7] This binding is very stable, effectively inactivating the enzyme.[8] The resulting

failure to break down ACh leads to its accumulation in the synaptic cleft, causing continuous

stimulation of muscarinic and nicotinic receptors.[6][9] This leads to a state of cholinergic crisis

characterized by a range of symptoms, including tremors, convulsions, and, at sufficient doses,

death, typically due to respiratory failure.[4][9]
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Start: Avian Acute Oral LD50 Test
(OECD 223)

1. Species Selection & Acclimation
(e.g., Colinus virginianus)

2. Dose Formulation & Range-Finding

3. Single Oral Dose Administration
(Gavage or Capsule)

4. Observation Period
(Typically 14 days)

5. Record Mortalities & Clinical Signs
(e.g., tremors, lethargy)

6. Statistical Analysis
(Probit or other appropriate method)

End: Determine LD50 Value
(mg/kg bw)
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1. Problem Formulation

2. Analysis Phase

3. Risk Characterization

4. Risk Management

Define Assessment Endpoints
(e.g., bird population survival)

Exposure Assessment
- Environmental Fate

- Predict Environmental
  Concentration (PEC)

Effects Assessment
- Lab/Field Toxicity Studies

- Determine Endpoints
  (LD50, LC50, NOEC)

Integrate Exposure & Effects

Calculate Risk Quotient
(e.g., TER = Toxicity / Exposure)

Compare to Level of Concern (LOC)

Decision-Making
(e.g., restrict use, require mitigation)

If risk exceeds LOC

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fao.org [fao.org]

2. Cadusafos | C10H23O2PS2 | CID 91752 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Cadusafos (Ref: FMC 67825) [sitem.herts.ac.uk]

4. epa.gov [epa.gov]

5. Cadusafos - Wikipedia [en.wikipedia.org]

6. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC
[pmc.ncbi.nlm.nih.gov]

7. Acetylcholinesterase inhibitor - Wikipedia [en.wikipedia.org]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Toxicological Profile of Cadusafos on Non-Target
Organisms: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021734#toxicological-profile-of-cadusafos-on-non-
target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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